Cas no 2310083-87-3 (2-cyclopentyl-N-(6-cyclopropylpyridin-3-yl)methylacetamide)

• Product Name: 2-cyclopentyl-N-(6-cyclopropylpyridin-3-yl)methylacetamide
• CAS No: 2310083-87-3
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 6324948
• PubChem ID: 134160511
• Update Time: 2025-06-07

2-cyclopentyl-N-(6-cyclopropylpyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-N-(6-cyclopropylpyridin-3-yl)methylacetamide
• F6573-5168
• 2-cyclopentyl-N-((6-cyclopropylpyridin-3-yl)methyl)acetamide
• 2-cyclopentyl-N-[(6-cyclopropylpyridin-3-yl)methyl]acetamide
• 2310083-87-3
• AKOS040705256

• Inchi： 1S/C16H22N2O/c19-16(9-12-3-1-2-4-12)18-11-13-5-8-15(17-10-13)14-6-7-14/h5,8,10,12,14H,1-4,6-7,9,11H2,(H,18,19)
• InChI Key： WTZPPIJLZBIZTC-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCC1)NCC1=CN=C(C=C1)C1CC1

Computed Properties

• Exact Mass: 258.173213330g/mol
• Monoisotopic Mass: 258.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42Ų

Additional information on 2-cyclopentyl-N-(6-cyclopropylpyridin-3-yl)methylacetamide

Introduction to 2-Cyclopentyl-N-(6-Cyclopropylpyridin-3-yl)methylacetamide (CAS No. 2310083-87-3)

2-Cyclopentyl-N-(6-cyclopropylpyridin-3-yl)methylacetamide, with the CAS number 2310083-87-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl and cyclopropyl moiety, as well as a pyridine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-cyclopentyl-N-(6-cyclopropylpyridin-3-yl)methylacetamide can be represented as follows: the central core is a pyridine ring substituted with a cyclopropyl group at the 6-position. The nitrogen atom of the pyridine ring is bonded to a methyl group, which in turn is attached to an acetamide moiety. The acetamide group is further substituted with a cyclopentyl group. This intricate arrangement of functional groups imparts specific chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 2-cyclopentyl-N-(6-cyclopropylpyridin-3-yl)methylacetamide in various therapeutic areas. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. Research has shown that this compound can selectively bind to specific GPCRs, thereby modulating their activity and potentially offering new avenues for drug development.

In addition to its GPCR modulation properties, 2-cyclopentyl-N-(6-cyclopropylpyridin-3-yl)methylacetamide has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various immune cells and signaling molecules. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-cyclopentyl-N-(6-cyclopropylpyridin-3-yl)methylacetamide have also been studied extensively. Its oral bioavailability, distribution, metabolism, and excretion have been characterized in preclinical models. These studies have shown that the compound exhibits favorable pharmacokinetic profiles, making it suitable for further development as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are additional factors that contribute to its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-cyclopentyl-N-(6-cyclopropylpyridin-3-yl)methylacetamide. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These trials are ongoing, and more data will be available in the coming years to further validate its potential as a new therapeutic option.

In conclusion, 2-cyclopentyl-N-(6-cyclopropylpyridin-3-yl)methylacetamide (CAS No. 2310083-87-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential clinical uses.